Cas no 7439-58-9 (Oxiranemethanamine, N,N-dibutyl-)
Oxiranemethanamine, N,N-dibutyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxiranemethanamine, N,N-dibutyl-
- N-butyl-N-(oxiran-2-ylmethyl)butan-1-amine
- MFCD00039671
- AKOS005261419
- YGKXCLZSNFVFQR-UHFFFAOYSA-N
- dibutyl[(oxiran-2-yl)methyl]amine
- SCHEMBL1030162
- DTXSID00496520
- 1-(Di-n-butylamino)-2,3-epoxypropane
- dibutyl glycidyl amine
- N-Butyl-N-[(oxiran-2-yl)methyl]butan-1-amine
- 7439-58-9
- DIBUTYL(OXIRAN-2-YLMETHYL)AMINE
-
- MDL: MFCD00039671
- Inchi: 1S/C11H23NO/c1-3-5-7-12(8-6-4-2)9-11-10-13-11/h11H,3-10H2,1-2H3
- InChI Key: YGKXCLZSNFVFQR-UHFFFAOYSA-N
- SMILES: O1CC1CN(CCCC)CCCC
Computed Properties
- Exact Mass: 185.17809
- Monoisotopic Mass: 185.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 15.8Ų
Experimental Properties
- PSA: 15.77
Oxiranemethanamine, N,N-dibutyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB420269-1 g |
Dibutyl(oxiran-2-ylmethyl)amine |
7439-58-9 | 1 g |
€339.20 | 2023-07-18 | ||
| abcr | AB420269-5 g |
Dibutyl(oxiran-2-ylmethyl)amine |
7439-58-9 | 5 g |
€658.70 | 2023-07-18 | ||
| abcr | AB420269-10 g |
Dibutyl(oxiran-2-ylmethyl)amine |
7439-58-9 | 10 g |
€786.50 | 2023-07-18 | ||
| abcr | AB420269-25 g |
Dibutyl(oxiran-2-ylmethyl)amine |
7439-58-9 | 25 g |
€1,169.90 | 2023-07-18 | ||
| Chemenu | CM544192-10g |
Dibutyl[(oxiran-2-yl)methyl]amine |
7439-58-9 | 95%+ | 10g |
$*** | 2023-05-29 | |
| abcr | AB420269-1g |
Dibutyl(oxiran-2-ylmethyl)amine; . |
7439-58-9 | 1g |
€339.20 | 2025-04-16 | ||
| abcr | AB420269-5g |
Dibutyl(oxiran-2-ylmethyl)amine; . |
7439-58-9 | 5g |
€658.70 | 2025-04-16 | ||
| abcr | AB420269-10g |
Dibutyl(oxiran-2-ylmethyl)amine; . |
7439-58-9 | 10g |
€786.50 | 2025-04-16 | ||
| abcr | AB420269-25g |
Dibutyl(oxiran-2-ylmethyl)amine; . |
7439-58-9 | 25g |
€1169.90 | 2025-04-16 | ||
| A2B Chem LLC | AE07222-1g |
Oxiranemethanamine, N,N-dibutyl- |
7439-58-9 | 95+% | 1g |
$628.00 | 2024-04-19 |
Oxiranemethanamine, N,N-dibutyl- Suppliers
Oxiranemethanamine, N,N-dibutyl- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on Oxiranemethanamine, N,N-dibutyl-
Comprehensive Analysis of Oxiranemethanamine, N,N-dibutyl- (CAS No. 7439-58-9): Properties, Applications, and Industry Trends
Oxiranemethanamine, N,N-dibutyl- (CAS 7439-58-9) is a specialized epoxy-amine adduct widely utilized in advanced material science and industrial formulations. This compound, characterized by its unique epoxy-amine hybrid structure, has garnered significant attention due to its dual functional groups that enable crosslinking reactions and surface modification capabilities. The N,N-dibutyl substituents enhance its solubility in organic matrices, making it particularly valuable for polymer modifications and coatings.
Recent studies highlight the growing demand for epoxy-amine derivatives in sustainable material development, aligning with global trends toward eco-friendly chemistries. Researchers are actively exploring its role in low-VOC coatings and bio-based composites, addressing frequent search queries like "green alternatives for epoxy hardeners" or "high-performance amine modifiers." The compound's reactivity with carboxyl groups further positions it as a candidate for self-healing materials – a hot topic in material science forums and patent filings.
From a technical perspective, Oxiranemethanamine, N,N-dibutyl- exhibits a balanced epoxy equivalent weight (EEW) range of 230–280 g/eq, optimal for controlled curing processes. Its molecular weight (approximately 215 g/mol) and viscosity profile (200–400 cP at 25°C) make it suitable for solvent-free formulations, responding to industry searches for "high-solids coating additives." Analytical techniques like FT-IR spectroscopy confirm the presence of characteristic epoxy ring vibrations (910 cm⁻¹) and amine N-H stretches (3350 cm⁻¹), frequently referenced in academic papers.
Innovative applications dominate current discussions around CAS 7439-58-9. In electronics, its dielectric properties are being evaluated for printed circuit board underfills, while the adhesives sector leverages its room-temperature curability for structural bonding. Notably, formulators appreciate its compatibility with bisphenol-A-free systems, addressing regulatory concerns highlighted in searches such as "non-BPA epoxy alternatives 2024."
Quality control protocols for N,N-dibutyl oxiranemethanamine emphasize HPLC purity assays (>98.5%) and water content limits (<0.2%), critical parameters for consistent performance. Storage recommendations (<25°C under nitrogen) and shelf life extensions (up to 18 months) are frequently queried by procurement specialists, reflecting practical industry needs. Emerging research also investigates its synergy with silane coupling agents for glass fiber reinforcement – a trending subject in composite material optimization.
The commercial landscape for CAS 7439-58-9 shows increasing patent activity, particularly in Asia-Pacific markets. Manufacturers are developing low-color variants (APHA <100) for transparent applications, responding to aesthetic demands in consumer goods. Supply chain analyses reveal growing interest in localized production strategies, mirroring broader chemical industry shifts toward regional resilience.
Environmental and toxicological profiles remain key discussion points. While not classified under hazardous categories, proper handling procedures (gloves, ventilation) are emphasized in technical datasheets. Recent biodegradability studies explore its fate in aqueous systems, correlating with searches for "epoxy amine environmental impact assessment." Regulatory compliance spans REACH and TSCA listings, with no current restrictions – a frequent verification point for compliance officers.
Future developments may focus on derivatization techniques to enhance thermal stability (>200°C) for automotive applications, or nanocomposite integration for barrier coatings. The compound's versatility continues to inspire formulations across aerospace, marine, and renewable energy sectors, solidifying its position in specialty chemical portfolios worldwide.
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